(S)-4-(4-Hydroxybenzyl)oxazolidine-2,5-dione
(S)-4-(4-Hydroxybenzyl)oxazolidine-2,5-dione
L-Tyr-NCA is used as a reactant in the synthesis of peptides. Peptides such as glutamine penefit in optimum protein utilization for post-injury conditions. N-Carboxyanhydrides of amino acids (NCAs) are very reactive monomers able to polymerize into oligopeptides. They are assumed to be prebiotic precursors of the first polypeptides.
Brand Name:
Vulcanchem
CAS No.:
3415-08-5
VCID:
VC0120791
InChI:
InChI=1S/C10H9NO4/c12-7-3-1-6(2-4-7)5-8-9(13)15-10(14)11-8/h1-4,8,12H,5H2,(H,11,14)/t8-/m0/s1
SMILES:
C1=CC(=CC=C1CC2C(=O)OC(=O)N2)O
Molecular Formula:
C10H9NO4
Molecular Weight:
207.185
(S)-4-(4-Hydroxybenzyl)oxazolidine-2,5-dione
CAS No.: 3415-08-5
Reference Standards
VCID: VC0120791
Molecular Formula: C10H9NO4
Molecular Weight: 207.185
CAS No. | 3415-08-5 |
---|---|
Product Name | (S)-4-(4-Hydroxybenzyl)oxazolidine-2,5-dione |
Molecular Formula | C10H9NO4 |
Molecular Weight | 207.185 |
IUPAC Name | (4S)-4-[(4-hydroxyphenyl)methyl]-1,3-oxazolidine-2,5-dione |
Standard InChI | InChI=1S/C10H9NO4/c12-7-3-1-6(2-4-7)5-8-9(13)15-10(14)11-8/h1-4,8,12H,5H2,(H,11,14)/t8-/m0/s1 |
Standard InChIKey | HOEAPYNDVBABMC-QMMMGPOBSA-N |
SMILES | C1=CC(=CC=C1CC2C(=O)OC(=O)N2)O |
Density | 1.423 |
Description | L-Tyr-NCA is used as a reactant in the synthesis of peptides. Peptides such as glutamine penefit in optimum protein utilization for post-injury conditions. N-Carboxyanhydrides of amino acids (NCAs) are very reactive monomers able to polymerize into oligopeptides. They are assumed to be prebiotic precursors of the first polypeptides. |
Synonyms | (S)-4-(4-Hydroxybenzyl)oxazolidine-2,5-dione; N-Carbonyl-L-Tyrosine Anhydride; L-Tyrosine-N-carboxyanhydride; TYROSINE, NCA; 2,5-Oxazolidinedione,4-[(4-hydroxyphenyl)methyl]-, (4S)-; H-TYR-NCA; (2,5-Oxazolidinedione,4-[(4-hydroxyphenyl)methyl]-, (4S)-; (4S)-4-[(4-Hydroxyphenyl)methyl]-2,5-oxazolidinedione |
PubChem Compound | 53887482 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume